Cas no 216094-54-1 ((aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid)

• Product Name: (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid
• CAS No: 216094-54-1
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 1408722
• PubChem ID: 11100403
• Update Time: 2025-07-01

(aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid
• (2R,3S)-N-Benzoyl-o-(1-ethoxyethyl)-3-phenylisoserine
• Ethyl-(2R,3S)-N-benzoyl-3-Phenylisoserine ester
• Ethyl(2R,3S)-N-Benzoyl-3-Phenylisoserine ester
• SCHEMBL3782505
• 216094-54-1
• (2R,3S)-3-Benzamido-2-(1-ethoxyethoxy)-3-phenylpropanoicacid
• F13053
• (alphaR,BetaS)-beta-(benzoylamino)-alpha-(1-ethoxyethoxy)benzenepropanoic acid
• (2R,3S)-N-Benzoyl-o-(1-ethoxyethyl)-3-phenylisoserine; Ethyl(2R,3S)-N-Benzoyl-3-Phenylisoserine ester
• (2R,3S)-3-Benzamido-2-(1-ethoxyethoxy)-3-phenylpropanoic acid
• A878994

• Inchi： 1S/C20H23NO5/c1-3-25-14(2)26-18(20(23)24)17(15-10-6-4-7-11-15)21-19(22)16-12-8-5-9-13-16/h4-14,17-18H,3H2,1-2H3,(H,21,22)(H,23,24)/t14?,17-,18+/m0/s1
• InChI Key： OKSZFAMAFLHYNJ-CXRLMVSZSA-N
• SMILES： O(C(C)OCC)[C@@H](C(=O)O)[C@H](C1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 357.15762283g/mol
• Monoisotopic Mass: 357.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Additional information on (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid

Introduction to (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic Acid (CAS No. 216094-54-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid, identified by its CAS number 216094-54-1, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, a derivative of benzenepropanoic acid, features a chiral center at the 'a' position and an amine substituent at the 'b' position, which contribute to its distinct chemical behavior and biological activity.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel pharmacological agents. The presence of both benzoylamino and 1-ethoxyethoxy functional groups imparts specific interactions with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, which are critical for drug design.

In the realm of medicinal chemistry, the stereochemistry of a compound often dictates its efficacy and safety profile. The specific configuration of (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid has been meticulously studied to understand its impact on biological systems. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the interactions between this compound and its potential targets. These studies have revealed that the compound exhibits high selectivity for certain enzymes, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Preliminary in vitro studies have demonstrated that (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid can interact with key inflammatory mediators, potentially reducing pro-inflammatory cytokine production. This finding aligns with the growing interest in developing small-molecule inhibitors that target inflammatory cascades without causing significant side effects.

The pharmacokinetic properties of this compound are also under intense scrutiny. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Studies using in silico models have predicted that (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid exhibits favorable oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

Furthermore, the environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Research has shown that proper disposal and degradation pathways can minimize ecological harm. The chemical structure of (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid suggests that it can be broken down into less toxic intermediates under certain conditions. This biodegradability is a critical factor in assessing the overall sustainability of pharmaceuticals.

The regulatory landscape for new drug development also plays a significant role in determining the commercial viability of compounds like (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid. Compliance with international standards such as those set by the FDA and EMA is essential for market approval. Current research efforts are focused on gathering comprehensive data to support regulatory submissions, ensuring that this compound meets stringent safety and efficacy criteria.

In conclusion, (aR,bS)-b-(benzoylamino)-a-(1-ethoxyethoxy)Benzenepropanoic acid (CAS No. 216094-54-1) represents a fascinating subject of study in medicinal chemistry. Its unique structural features, coupled with promising preclinical results, position it as a valuable candidate for further development. As research continues to uncover new applications and optimize synthetic routes, this compound holds significant potential for contributing to advancements in healthcare.